Cas no 791061-00-2 (3,3-difluorocyclobutanamine)

• Product Name: 3,3-difluorocyclobutanamine
• CAS No: 791061-00-2
• MF: C₄H₇F₂N
• MW: 107.10188794136
• MDL: MFCD11869718
• CID: 820244
• PubChem ID: 22500951
• Update Time: 2025-10-29

3,3-difluorocyclobutanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorocyclobutanamine dihydrochloride
• 3,3-difluorocyclobutan-1-amine
• 3,3-Difluorocyclobutanamine
• Cyclobutanamine, 3,3-difluoro-
• 3,3-Difluorocyclobutanaminehydrochloride
• 3,3-difluorocyclobutylamine
• A8764
• AM806982
• AKOS015919666
• AB64937
• EN300-53463
• 791061-00-2
• 3,3-DIFLUORO-CYCLOBUTYLAMINE
• A9894
• UNII-KX24UH45GN
• SCHEMBL761443
• DTXSID70626276
• 1-Amino-3,3-difluorocyclobutane
• 3,3-Difluorocyclobutanamine, AldrichCPR
• MFCD11869718
• Cyclobutanamine, 3,3-difluoro- (9CI)
• FT-0736886
• KX24UH45GN
• P11255
• CS-0046422
• BS-12734
• C4H7F2N
• 3,3-DIFLUOROCYCLOBUTANAMINE (CONTAINS 13% DCM)
• SY039188
• 3,3-Difluorocyclobutanamine (ACI)
• DB-075553
• 3,3-difluorocyclobutanamine

• MDL： MFCD11869718
• Inchi： 1S/C4H7F2N/c5-4(6)1-3(7)2-4/h3H,1-2,7H2
• InChI Key： RKATWUBDSJHPEV-UHFFFAOYSA-N
• SMILES： FC1(CC(N)C1)F

Computed Properties

• Exact Mass: 107.05500
• Monoisotopic Mass: 107.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 73.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.17
• Boiling Point: 83℃
• Flash Point: -11℃
• Refractive Index: 1.405
• PSA: 26.02000
• LogP: 1.44310

Additional information on 3,3-difluorocyclobutanamine

3,3-Difluorocyclobutanamine: A Versatile Intermediate in Pharmaceutical and Chemical Synthesis

3,3-Difluorocyclobutanamine (CAS No. 791061-00-2) is a unique and versatile compound that has gained significant attention in the fields of pharmaceutical and chemical synthesis. This compound, characterized by its 3,3-difluorocyclobutylamine structure, offers a range of properties that make it an attractive intermediate for the development of novel drugs and materials. In this article, we will delve into the chemical properties, synthetic applications, and recent research advancements involving 3,3-difluorocyclobutanamine.

The chemical structure of 3,3-difluorocyclobutanamine consists of a cyclobutane ring with two fluorine atoms and an amine group attached to the same carbon atom. This unique arrangement imparts several interesting properties to the molecule. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the compound, making it particularly useful in drug design. Additionally, the amine group provides a reactive site for further functionalization, enabling a wide range of synthetic transformations.

In pharmaceutical research, 3,3-difluorocyclobutanamine has been explored as a key intermediate in the synthesis of various bioactive molecules. One notable application is in the development of central nervous system (CNS) drugs. The ability to fine-tune the lipophilicity and pharmacokinetic properties through fluorination has led to the creation of more potent and selective therapeutic agents. For example, recent studies have shown that derivatives of 3,3-difluorocyclobutanamine exhibit enhanced blood-brain barrier penetration and improved efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond pharmaceuticals, 3,3-difluorocyclobutanamine has found applications in materials science and organic synthesis. Its unique electronic properties make it an excellent building block for constructing advanced materials with tailored functionalities. Researchers have utilized this compound to synthesize polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in electronics, coatings, and other high-performance materials.

The synthetic accessibility of 3,3-difluorocyclobutanamine has also been a subject of extensive research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the nucleophilic substitution of a difluoroalkyl halide with an amine nucleophile. This reaction can be carried out under mild conditions using various catalysts to improve yield and selectivity. Another approach involves the ring-opening polymerization of cyclic difluoroalkyl aziridines followed by reductive amination to form the desired amine product.

In addition to its synthetic utility, 3,3-difluorocyclobutanamine has been studied for its potential biological activities. Recent studies have shown that certain derivatives exhibit anti-inflammatory and anti-cancer properties. For instance, a series of compounds derived from 3,3-difluorocyclobutanamine were found to inhibit key enzymes involved in inflammatory pathways, making them promising candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

The environmental impact of chemicals used in pharmaceutical and industrial processes is an important consideration in modern research. Studies on the biodegradability and toxicity of 3,3-difluorocyclobutanamine have shown that it exhibits low environmental persistence and toxicity levels when used under controlled conditions. This makes it a relatively safe choice for large-scale production and application.

In conclusion, 3,3-difluorocyclobutanamine (CAS No. 791061-00-2) is a valuable compound with diverse applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure provides a platform for developing novel drugs with improved pharmacological properties and advanced materials with enhanced performance characteristics. Ongoing research continues to uncover new possibilities for this versatile intermediate, solidifying its importance in modern chemistry.